![molecular formula C16H15ClN4 B11488105 4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline](/img/structure/B11488105.png)
4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline
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Overview
Description
4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline is a complex organic compound that belongs to the class of heterocyclic compounds. It features a unique structure combining a benzimidazole ring fused with a pyrazine ring, which is further substituted with a chloro group and an aniline moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of 2-chloroaniline with 2-aminobenzimidazole under acidic conditions to form the intermediate compound. This intermediate is then subjected to cyclization with 1,2-dichloropyrazine in the presence of a base such as potassium carbonate to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to ensure efficient mixing and heat transfer, as well as the use of automated systems for precise control of reaction conditions. The choice of solvents and reagents is also optimized to minimize costs and environmental impact.
Chemical Reactions Analysis
Types of Reactions
4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.
Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the chloro group to a hydroxyl group.
Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under suitable conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.
Major Products Formed
Oxidation: N-oxides of the parent compound.
Reduction: Hydroxyl derivatives.
Substitution: Amino or thiol-substituted derivatives.
Scientific Research Applications
4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its anticancer, antimicrobial, and antiviral properties.
Industry: Utilized in the development of new materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of 4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline involves its interaction with specific molecular targets such as enzymes or receptors. The compound binds to the active site of the target protein, inhibiting its activity and thereby exerting its biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Similar Compounds
4-(6-chloro-3,4-dihydropyrazino[1,2-a]indole-1,4-dione): Similar structure but with an indole ring instead of benzimidazole.
4-amino-6-chloro-1,3-benzenedisulfonamide: Contains a similar chloro and amino substitution pattern but with a different core structure.
Uniqueness
4-(6-chloro-3,4-dihydropyrazino[1,2-a]benzimidazol-2(1H)-yl)aniline is unique due to its specific combination of a benzimidazole and pyrazine ring, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.
Properties
Molecular Formula |
C16H15ClN4 |
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Molecular Weight |
298.77 g/mol |
IUPAC Name |
4-(6-chloro-3,4-dihydro-1H-pyrazino[1,2-a]benzimidazol-2-yl)aniline |
InChI |
InChI=1S/C16H15ClN4/c17-13-2-1-3-14-16(13)21-9-8-20(10-15(21)19-14)12-6-4-11(18)5-7-12/h1-7H,8-10,18H2 |
InChI Key |
NFBBPNIDPKZTIX-UHFFFAOYSA-N |
Canonical SMILES |
C1CN2C(=NC3=C2C(=CC=C3)Cl)CN1C4=CC=C(C=C4)N |
Origin of Product |
United States |
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